Cas no 27986-41-0 (Tetrasiloxane,octamethyl-)

• Product Name: Tetrasiloxane,octamethyl-
• CAS No: 27986-41-0
• MF: C₈H₂₄O₃Si₄
• MW: 280.616366386414
• CID: 287346
• PubChem ID: 6337690
• Update Time: 2025-04-19

Tetrasiloxane,octamethyl- Chemical and Physical Properties

Names and Identifiers

• Tetrasiloxane,octamethyl-
• [[dimethyl(trimethylsilyloxy)silyl]oxy-dimethylsilyl]oxy-methylsilicon
• DTXSID30182267
• DTXSID70870611
• SCHEMBL49249
• Tetrasiloxane, octamethyl-
• 27986-41-0
• 1,1,1,3,3,5,5,7-Octamethyltetrasiloxane

• Inchi： 1S/C8H24O3Si4/c1-12-9-14(5,6)11-15(7,8)10-13(2,3)4/h1-8H3
• InChI Key： SBZYPSOZOSNKPW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C)(C)O[Si]C)O[Si](C)(C)C |^4:8|

Computed Properties

• Exact Mass: 282.09588
• Monoisotopic Mass: 280.080251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• Boiling Point: 206.9°Cat760mmHg
• Flash Point: 79°C
• PSA: 27.69
• LogP: 2.62390